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Compound of Interest

Compound Name: BAY-390

Cat. No.: B11934491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BAY-390 is a potent and selective antagonist of the Transient Receptor Potential Ankyrin 1

(TRPA1) ion channel.[1] TRPA1 is a non-selective cation channel involved in the detection of

noxious stimuli, making it a target for the development of novel analgesics for inflammatory and

neuropathic pain.[2][3][4] BAY-390 is a valuable chemical probe for investigating the

physiological and pathological roles of TRPA1.[2][5][6] This document provides detailed

information on the solubility of BAY-390 in common laboratory solvents, DMSO and ethanol,

along with protocols for the preparation of stock solutions.

Data Presentation
The solubility of BAY-390 in Dimethyl Sulfoxide (DMSO) and ethanol is summarized in the table

below. This data is critical for the preparation of stock solutions for in vitro and in vivo

experiments.

Solvent
Maximum Concentration
(mM)

Maximum Concentration
(mg/mL)

DMSO 100 27.73

Ethanol 100 27.73

Molecular Weight of BAY-390: 277.26 g/mol
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Experimental Protocols
Protocol 1: Preparation of a 100 mM BAY-390 Stock
Solution in DMSO
Materials:

BAY-390 solid powder

Dimethyl Sulfoxide (DMSO), anhydrous

Microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Calculate the required mass of BAY-390:

To prepare 1 mL of a 100 mM stock solution, 27.73 mg of BAY-390 is required.

Weighing:

Carefully weigh out the calculated amount of BAY-390 powder and place it into a suitable

microcentrifuge tube or vial.

Solvent Addition:

Add the desired volume of anhydrous DMSO to the tube containing the BAY-390 powder.

Dissolution:

Vortex the solution until the BAY-390 is completely dissolved. Gentle warming (e.g., in a

37°C water bath) may be used to aid dissolution, but care should be taken to avoid

degradation.

Storage:
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Store the stock solution at -20°C for long-term storage.[1] It is recommended to aliquot the

stock solution into smaller volumes to avoid repeated freeze-thaw cycles.[6]

Protocol 2: Preparation of a 100 mM BAY-390 Stock
Solution in Ethanol
Materials:

BAY-390 solid powder

Ethanol (200 proof, absolute)

Microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Calculate the required mass of BAY-390:

To prepare 1 mL of a 100 mM stock solution, 27.73 mg of BAY-390 is required.

Weighing:

Carefully weigh out the calculated amount of BAY-390 powder and place it into a suitable

microcentrifuge tube or vial.

Solvent Addition:

Add the desired volume of absolute ethanol to the tube containing the BAY-390 powder.

Dissolution:

Vortex the solution until the BAY-390 is completely dissolved.

Storage:
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Store the stock solution at -20°C. Aliquoting is recommended to maintain the stability of

the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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